![molecular formula C15H13N3OS B7557558 3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide](/img/structure/B7557558.png)
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, also known as AN6, is a chemical compound with potential applications in scientific research. It belongs to the class of benzothiazole derivatives and has been synthesized using various methods.
Mechanism of Action
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide acts as a competitive inhibitor of CDK2 and CDK5 by binding to the ATP-binding site of these kinases. This leads to the inhibition of their activity, resulting in cell cycle arrest and neuronal differentiation. This compound has also been shown to induce apoptosis in cancer cells by inhibiting the activity of CDK2.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and neuronal differentiation in vitro. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has been found to be non-toxic to normal cells and has shown promising results in preclinical studies.
Advantages and Limitations for Lab Experiments
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has several advantages as a research tool, including its high selectivity for CDK2 and CDK5, its fluorescent properties, and its ability to induce cell cycle arrest and neuronal differentiation. However, this compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has potential applications in cancer therapy and neurodegenerative diseases. Future research could focus on improving the solubility and bioavailability of this compound, developing more selective inhibitors of CDK2 and CDK5, and exploring the use of this compound in combination with other drugs for cancer therapy. This compound could also be used as a tool for studying the role of CDK2 and CDK5 in neuronal development and neurodegenerative diseases.
Synthesis Methods
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been synthesized using different methods, including the reaction of 2-methyl-1,3-benzothiazole-6-carboxylic acid with thionyl chloride to form 2-methyl-1,3-benzothiazole-6-carbonyl chloride. This intermediate is then reacted with aniline to form this compound. Another method involves the reaction of 2-methyl-1,3-benzothiazole-6-amine with 3-chlorobenzoyl chloride to form this compound.
Scientific Research Applications
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been used in scientific research as a fluorescent probe for the detection of protein kinase activity. It has been shown to selectively inhibit the activity of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 5 (CDK5), two important kinases involved in cell cycle regulation and neuronal development. This compound has also been used as a tool for studying the mechanism of action of these kinases.
properties
IUPAC Name |
3-amino-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS/c1-9-17-13-6-5-12(8-14(13)20-9)18-15(19)10-3-2-4-11(16)7-10/h2-8H,16H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISUOHSQIFPJOIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.